Cas no 1324-53-4 (2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2))

• Product Name: 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
• CAS No: 1324-53-4
• MF: C₃₂H₃₆N₂Na₂O₈S₂
• MW: 686.746388435364
• CID: 143314
• PubChem ID: 164815
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
• 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, so...
• Acid Blue 138
• C.I. Acid blue 138
• Carbolan Blue B
• disodium 1-amino-4-(4-dodecylsulphonatoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
• Kayanol milling blue bw
• Milling Blue BW
• Nylomine Acid Blue C-G
• Weak Acid Blue BS
• Best Acid Milling Blue BW
• Brilliant Blue BS
• C.I. 62075
• Carbolan Blue BS
• Kapron Blue BS
• C.I.62075
• Milling Blue BW
• NS00045422
• Disodium 1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
• disodium;1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxoanthracene-2-sulfonate
• DTXSID80927665
• 1324-53-4
• EINECS 215-377-9

• Inchi： 1S/C32H38N2O8S2.2Na/c1-2-3-4-5-6-7-8-9-10-11-14-21-17-18-24(26(19-21)43(37,38)39)34-25-20-27(44(40,41)42)30(33)29-28(25)31(35)22-15-12-13-16-23(22)32(29)36;;/h12-13,15-20,34H,2-11,14,33H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
• InChI Key： WIWGQTZNHNTAOB-UHFFFAOYSA-L
• SMILES： S(C1=C(C=CC(=C1)CCCCCCCCCCCC)NC1C=C(C(=C2C(C3C=CC=CC=3C(C=12)=O)=O)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 664.18900
• Monoisotopic Mass: 686.170847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 200.52000
• LogP: 9.21780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones